Cas no 131170-39-3 (3-(1-methylcyclopropyl)benzoic acid)

3-(1-methylcyclopropyl)benzoic acid Properties

Names and Identifiers

• Benzoic acid, 3-(1-methylcyclopropyl)-
• 3-(1-Methylcyclopropyl)benzoic acid
• 3-(1-methylcyclopropyl)benzoicacid
• SCHEMBL3941914
• Z1222425060
• 131170-39-3
• AKOS034121843
• EN300-1142822
• DB-303691
• +Expand

• InChIKey： FLWNINVYCYHRKV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O2/c1-11(5-6-11)9-4-2-3-8(7-9)10(12)13/h2-4,7H,5-6H2,1H3,(H,12,13)
• SMILES： CC1(CC1)C2=CC=CC(=C2)C(=O)O

Computed Properties

• Exact Mass: 176.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.083729621g/mol
• Heavy Atom Count: 13
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3